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Compound of Interest

Compound Name: D-Xylaric Acid

Cat. No.: B15206827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral analysis of D-Xylaric
acid, a key polyhydroxydicarboxylic acid. The document details the expected data from

Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR)

spectroscopy, and Mass Spectrometry (MS). It also includes detailed experimental protocols

and visual workflows to aid in the characterization of this compound.

Introduction to D-Xylaric Acid
D-Xylaric acid, also known as xylosaccharic acid, is an aldaric acid derived from the oxidation

of D-xylose. Its structure, featuring multiple hydroxyl groups and two carboxylic acid moieties,

makes it a valuable chiral building block in chemical synthesis and a subject of interest in

metabolic studies. Accurate structural elucidation and characterization are paramount,

necessitating the use of modern spectroscopic techniques.

Chemical Structure:

Caption: Overall workflow for the spectral analysis of D-Xylaric acid.
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Structural Features
Expected Spectral Signatures

D-Xylaric Acid
(C₅H₈O₇)

Carboxylic Acids
(-COOH)

Hydroxyls
(-OH)

Aliphatic C-H
(Backbone)

MS (m/z):
- [M-H]⁻ at 179.02

- [M+Na]⁺ at 203.02

ionizes to

NMR:
- δ(¹H) 4.0-4.5 ppm

- δ(¹³C) 70-76, 175-180 ppm

deshields C, H

IR (cm⁻¹):
- Broad O-H (3500-2500)

- Strong C=O (~1720)

C=O, O-H stretch

deshields C, H

O-H stretch

Click to download full resolution via product page

To cite this document: BenchChem. [A Technical Guide to the Spectral Analysis of D-Xylaric
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15206827#spectral-analysis-of-d-xylaric-acid-nmr-ir-
mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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